![molecular formula C27H22ClFN4O5S B298857 2-{2-[(5-{[(4-chlorobenzyl)(phenylsulfonyl)amino]methyl}-2-furyl)methylene]hydrazino}-N-(4-fluorophenyl)-2-oxoacetamide](/img/structure/B298857.png)
2-{2-[(5-{[(4-chlorobenzyl)(phenylsulfonyl)amino]methyl}-2-furyl)methylene]hydrazino}-N-(4-fluorophenyl)-2-oxoacetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-{2-[(5-{[(4-chlorobenzyl)(phenylsulfonyl)amino]methyl}-2-furyl)methylene]hydrazino}-N-(4-fluorophenyl)-2-oxoacetamide is a novel compound that has gained attention in the scientific community due to its potential therapeutic properties. This compound has been synthesized using a specific method and has been studied extensively for its mechanism of action, biochemical and physiological effects, and future directions.
Mechanism of Action
The mechanism of action of 2-{2-[(5-{[(4-chlorobenzyl)(phenylsulfonyl)amino]methyl}-2-furyl)methylene]hydrazino}-N-(4-fluorophenyl)-2-oxoacetamide involves the inhibition of specific enzymes and pathways in the body that are responsible for inflammation and cancer cell growth. It also has the ability to cross the blood-brain barrier and interact with specific receptors in the brain, which may have implications for the treatment of neurodegenerative diseases.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-{2-[(5-{[(4-chlorobenzyl)(phenylsulfonyl)amino]methyl}-2-furyl)methylene]hydrazino}-N-(4-fluorophenyl)-2-oxoacetamide include the inhibition of specific enzymes and pathways involved in inflammation and cancer cell growth. It has also been shown to have anti-microbial properties and may have implications for the treatment of infectious diseases. Additionally, its ability to cross the blood-brain barrier and interact with specific receptors in the brain may have implications for the treatment of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
The advantages of using 2-{2-[(5-{[(4-chlorobenzyl)(phenylsulfonyl)amino]methyl}-2-furyl)methylene]hydrazino}-N-(4-fluorophenyl)-2-oxoacetamide in lab experiments include its potential therapeutic properties and its ability to cross the blood-brain barrier. However, its limitations include the need for further studies to determine its safety and efficacy in humans and the potential for side effects.
Future Directions
For the study of 2-{2-[(5-{[(4-chlorobenzyl)(phenylsulfonyl)amino]methyl}-2-furyl)methylene]hydrazino}-N-(4-fluorophenyl)-2-oxoacetamide include further studies to determine its safety and efficacy in humans, the development of new synthetic methods, and the exploration of its potential therapeutic applications in the treatment of neurodegenerative diseases, infectious diseases, and cancer. Additionally, further research may be needed to determine the optimal dosage and administration of this compound for therapeutic use.
Synthesis Methods
The synthesis of 2-{2-[(5-{[(4-chlorobenzyl)(phenylsulfonyl)amino]methyl}-2-furyl)methylene]hydrazino}-N-(4-fluorophenyl)-2-oxoacetamide involves the reaction of 2-furylcarboxaldehyde and 4-fluoroaniline in the presence of a base to form an imine. This imine is then reacted with 4-chlorobenzyl phenylsulfone and hydrazine hydrate to form the final product.
Scientific Research Applications
The compound 2-{2-[(5-{[(4-chlorobenzyl)(phenylsulfonyl)amino]methyl}-2-furyl)methylene]hydrazino}-N-(4-fluorophenyl)-2-oxoacetamide has been extensively studied for its potential therapeutic applications. It has been shown to have anti-inflammatory, anti-cancer, and anti-microbial properties. It has also been studied for its potential use in the treatment of Alzheimer's disease and Parkinson's disease.
properties
Product Name |
2-{2-[(5-{[(4-chlorobenzyl)(phenylsulfonyl)amino]methyl}-2-furyl)methylene]hydrazino}-N-(4-fluorophenyl)-2-oxoacetamide |
---|---|
Molecular Formula |
C27H22ClFN4O5S |
Molecular Weight |
569 g/mol |
IUPAC Name |
N//'-[(Z)-[5-[[benzenesulfonyl-[(4-chlorophenyl)methyl]amino]methyl]furan-2-yl]methylideneamino]-N-(4-fluorophenyl)oxamide |
InChI |
InChI=1S/C27H22ClFN4O5S/c28-20-8-6-19(7-9-20)17-33(39(36,37)25-4-2-1-3-5-25)18-24-15-14-23(38-24)16-30-32-27(35)26(34)31-22-12-10-21(29)11-13-22/h1-16H,17-18H2,(H,31,34)(H,32,35)/b30-16- |
InChI Key |
SOAUDDORUOHPKB-UHBFCERESA-N |
Isomeric SMILES |
C1=CC=C(C=C1)S(=O)(=O)N(CC2=CC=C(C=C2)Cl)CC3=CC=C(O3)/C=N\NC(=O)C(=O)NC4=CC=C(C=C4)F |
SMILES |
C1=CC=C(C=C1)S(=O)(=O)N(CC2=CC=C(C=C2)Cl)CC3=CC=C(O3)C=NNC(=O)C(=O)NC4=CC=C(C=C4)F |
Canonical SMILES |
C1=CC=C(C=C1)S(=O)(=O)N(CC2=CC=C(C=C2)Cl)CC3=CC=C(O3)C=NNC(=O)C(=O)NC4=CC=C(C=C4)F |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.